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Compound of Interest

Compound Name:
Formamidine, 1,1'-dithiodi-,

dihydrochloride

CAS No.: 14807-75-1

Cat. No.: B086961

Get Quote

Mechanisms, Stability Profiles, and Applications in
Chemical Development[1]
Executive Summary
Formamidine Disulfide Dihydrochloride (FDS), also known as

-dithiobisformamidine dihydrochloride, is the stable, oxidized dimer of thiourea.[1] While often
categorized merely as a synthetic intermediate, FDS represents a critical redox-active species
in sulfur chemistry.[1]

For drug development professionals, FDS is of dual significance:

As a Reagent: It serves as a controlled oxidant and a precursor for synthesizing guanidine-

containing heterocycles.[1]

As a Critical Impurity: It is the primary oxidation product of thiourea (a known genotoxin).[1]

Understanding the FDS-Thiourea equilibrium is essential for controlling genotoxic impurities
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(GTIs) in API manufacturing.[1]

This guide moves beyond basic catalogue data to explore the pH-dependent stability, redox

mechanisms, and synthesis protocols necessary for rigorous experimental design.[1]

Chemical Identity & Structural Analysis[1][2]
FDS exists as a dihydrochloride salt.[1][2][3][4][5][6][7][8][9] The free base is inherently

unstable and disproportionates rapidly; thus, the dihydrochloride form is the standard for

isolation and storage.[1]

Property Data

Chemical Name Formamidine disulfide dihydrochloride

CAS Number 14807-75-1

Synonyms -Dithiobisformamidine dihydrochloride; Thiourea

dimer

Molecular Formula

Molecular Weight 223.15 g/mol

Melting Point 175–180 °C (Decomposes)

Solubility
Highly soluble in water; Insoluble in non-polar

organic solvents.[1][2][3][4][6][8]

Acidity (pKa)
Stable only at pH < 1.0; Hydrolyzes at pH > 2.

[1]0.

The Redox Core
The central feature of FDS is the disulfide bond (

) linking two amidine groups.[1] This bond is formed via the single-electron oxidation of
thiourea. Unlike protein disulfides (e.g., Cystine), the FDS bond is highly sensitive to
nucleophilic attack due to the electron-withdrawing amidine cations.
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Mechanistic Behavior: The pH-Stability Paradox
A common error in experimental design is treating FDS as a stable disulfide across

physiological pH.[1] It is not. FDS is kinetically stable only in highly acidic media (pH < 1).[1]

Degradation Pathway
In neutral or alkaline solutions, FDS undergoes rapid hydrolysis and disproportionation.[1] This

instability is driven by the nucleophilic attack of hydroxide ions on the electron-deficient sulfur.

Acidic (pH < 1): Equilibrium favors FDS.[1]

Neutral/Basic (pH > 3): FDS irreversibly degrades into thiourea, sulfinic acids, and eventually

urea and sulfate.[1]

Implication for Assays: If you are using FDS as a reagent in biological buffers (pH 7.4), it must

be prepared immediately before use in acidic stock and quenched rapidly, or it will degrade into

thiourea, potentially altering your experimental results.[1]

Reaction Conditions

Thiourea
(Reductant)

Formamidine Disulfide
(FDS)

Oxidation (H2O2/HCl)
Acidic pH < 1

Reduction

Sulfinic Acid
Intermediate

Hydrolysis (pH > 3)
Nucleophilic Attack Urea +

Sulfate

Irreversible
Decomposition

Blue: Formation (Stable in Acid)
Red: Degradation (Base/Neutral)

Click to download full resolution via product page

Figure 1: The redox lifecycle of Formamidine Disulfide.[1][6][10][11][12][13] Note the

irreversible degradation pathway in non-acidic conditions.[1]

Experimental Protocols
Protocol A: High-Purity Synthesis from Thiourea
Context: Commercial FDS often contains thiourea impurities due to improper storage.[1] For

sensitive analytical standards or mechanistic studies, fresh synthesis is recommended.[1]
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Reagents:

Thiourea (ACS Grade)[1][14]

Hydrogen Peroxide (30% w/v)[1]

Concentrated HCl (37%)[1]

Ethanol (Absolute)[1]

Workflow:

Dissolution: Dissolve 10.0 g of thiourea in 50 mL of concentrated HCl. Maintain temperature

< 10°C using an ice bath.[1][6][9]

Oxidation: Dropwise add Hydrogen Peroxide (1.1 equivalents) while stirring vigorously.

Critical Control Point: The reaction is highly exothermic.[1] Temperature must not exceed

20°C to prevent over-oxidation to sulfate.[1]

Crystallization: The solution will turn yellow, then colorless.[1] Upon cooling to 0°C, white

crystals of FDS dihydrochloride will precipitate.[1]

Purification: Filter the crystals and wash immediately with cold absolute ethanol (FDS is

insoluble in EtOH, but thiourea is soluble).

Drying: Vacuum dry over

. Do not heat above 40°C.

Protocol B: Quality Control (Thiol Reactivity Assay)
Context: To verify the activity of FDS or quantify thiol content in a sample.[1]

Buffer: 0.1 M HCl (Use acid to maintain FDS stability).

Measurement: UV-Vis Spectroscopy at 245 nm (characteristic absorption of the disulfide).

Procedure:
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Prepare 1 mM FDS stock in 0.1 M HCl.[1]

Add analyte (e.g., Cysteine).[1]

Monitor decrease in absorbance at 245 nm as the disulfide bond is cleaved.[1]

Applications in Drug Development & Advanced
Materials[4]
Impurity Management in API Synthesis
Thiourea is a Class 2 solvent/reagent (ICH Q3C) and a potential carcinogen.[1] When thiourea

is used to synthesize thiazole or pyrimidine scaffolds, oxidative conditions can generate FDS.

[1]

Detection: HPLC methods must separate Thiourea (Rt ~ early) from FDS.[1]

Risk: If the workup becomes alkaline, FDS reverts to thiourea.[1] Recommendation: Ensure

oxidative quenching steps are maintained at acidic pH to remove FDS as the salt before

neutralization.[1]

Perovskite Solar Cells (Emerging Application)
Recent high-impact research identifies FDS (referred to as FASCl in materials science) as a

critical additive for Formamidinium Lead Iodide (

) perovskites.[1]

Mechanism: The

cation acts as an electron scavenger, oxidizing

defects (iodine vacancies) and reducing non-radiative recombination.[1][15][16]

Outcome: Significantly improved stability and efficiency (>23%) in solar modules.[1][15][16]
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Figure 2: Divergent applications of FDS in pharmaceutical synthesis versus advanced materials

science.[1]

Safety & Handling
Hygroscopicity: FDS is extremely hygroscopic.[1] Moisture absorption leads to hydrolysis

(smell of sulfur/thiols).[1] Store under inert gas (Argon/Nitrogen) at 2–8°C.

Hazards: Causes skin irritation and serious eye irritation (H315, H319).[1][2]

Incompatibility: Strong oxidizing agents (risk of fire) and strong bases (evolution of toxic

gases/decomposition).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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